Cas no 1289042-68-7 (4-Fluoro-3-(methylthio)benzaldehyde)

• Product Name: 4-Fluoro-3-(methylthio)benzaldehyde
• CAS No: 1289042-68-7
• MF: C₈H₇FOS
• MW: 170.203984498978
• MDL: MFCD22543662
• CID: 4586352
• Update Time: 2023-08-09

4-Fluoro-3-(methylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(methylthio)benzaldehyde
• 4-FLUORO-3-(METHYLSULFANYL)BENZALDEHYDE
• 4-fluoro-3-methylsulfanylbenzaldehyde

• MDL： MFCD22543662
• Inchi： 1S/C8H7FOS/c1-11-8-4-6(5-10)2-3-7(8)9/h2-5H,1H3
• InChI Key： RGOYGWMBLZXNNL-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=C(C=O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• XLogP3: 2
• Topological Polar Surface Area: 42.4